N-[2-(1H-indol-3-yl)ethyl]-4-thiophen-2-yloxane-4-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-4-thiophen-2-yloxane-4-carboxamide
• InChI: InChI=1S/C20H22N2O2S/c23-19(20(8-11-24-12-9-20)18-6-3-13-25-18)21-10-7-15-14-22-17-5-2-1-4-16(15)17/h1-6,13-14,22H,7-12H2,(H,21,23)
• InChI Key: UOKNYIUQWQPOJV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol
• CAS No.: 877649-58-6

Description

N-[2-(1H-indol-3-yl)ethyl]-4-thiophen-2-yloxane-4-carboxamide is a useful research compound. Its molecular formula is C20H22N2O2S and its molecular weight is 354.47. The purity is usually 95%.
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Scientific Research Applications

Biomarker Development for Cancer Research

Research into carcinogens and their metabolites, such as those found in tobacco smoke, underscores the potential of chemical compounds in developing biomarkers for cancer research. The study by Hecht (2002) discusses how human urinary carcinogen metabolites serve as practical biomarkers for investigating tobacco's link to cancer, highlighting the utility of chemical analysis in health studies (Hecht, 2002).

Role in Plant Biology

The examination of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants reveals the compound's multifaceted roles beyond being a simple ethylene precursor. Van de Poel and Van Der Straeten (2014) discuss ACC's potential underestimated significance in plant biology, including its conjugation derivatives and role in stress response, indicating the broad applicability of chemical compounds in understanding biological systems (Van de Poel & Van Der Straeten, 2014).

Food Safety and Chemical Toxicology

The review by Friedman (2003) on acrylamide underscores the importance of understanding chemical compounds' chemistry, biochemistry, and safety implications. This knowledge aids in assessing human health risks from dietary and environmental exposures, illustrating the critical role of chemical analysis in food safety and toxicology (Friedman, 2003).

Understanding Biochemical Mechanisms

Indoles and their derivatives, such as indole-3-carbinol (I3C) and its major derivatives, play significant roles in hepatic protection. Wang et al. (2016) explore the pharmacokinetics and protective roles of I3C and DIM in chronic liver diseases, highlighting the importance of chemical compounds in medical research and therapy (Wang et al., 2016).

Antimicrobial and Antiviral Research

The exploration of indolylarylsulfones as potent HIV-1 inhibitors by Famiglini and Silvestri (2018) exemplifies the critical role of chemical compounds in developing antiviral therapies. Their review emphasizes structure-activity relationships and the therapeutic potential of such compounds, underlining the importance of chemical synthesis in addressing global health challenges (Famiglini & Silvestri, 2018).